Cas no 2413897-09-1 (6,6-difluoro-1,4-thiazepane hydrochloride)

• Product name: 6,6-difluoro-1,4-thiazepane hydrochloride
• CAS No: 2413897-09-1
• MF: C₅H₁₀ClF₂NS
• MW: 189.654406070709
• MDL: MFCD32663060
• CID: 5416018
• PubChem ID: 146049960

6,6-difluoro-1,4-thiazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2413897-09-1
• 6,6-difluoro-1,4-thiazepane hydrochloride
• Z4358372440
• EN300-26573157
• 6,6-Difluoro-1,4-thiazepane;hydrochloride
• 1,4-Thiazepine, 6,6-difluorohexahydro-, hydrochloride (1:1)

• MDL： MFCD32663060
• Inchi： 1S/C5H9F2NS.ClH/c6-5(7)3-8-1-2-9-4-5;/h8H,1-4H2;1H
• InChI Key： KXWFXLSYLOSZJF-UHFFFAOYSA-N
• SMILES： S1CC(F)(F)CNCC1.[H]Cl

Computed Properties

• Exact Mass: 189.0190545g/mol
• Monoisotopic Mass: 189.0190545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 97
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on 6,6-difluoro-1,4-thiazepane hydrochloride

Comprehensive Overview of 6,6-difluoro-1,4-thiazepane hydrochloride (CAS No. 2413897-09-1)

6,6-difluoro-1,4-thiazepane hydrochloride (CAS No. 2413897-09-1) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The difluoro substitution at the 6-position of the 1,4-thiazepane ring enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications as a bioisostere for carbonyl groups or as a scaffold for designing novel kinase inhibitors.

In recent years, the demand for fluorinated compounds like 6,6-difluoro-1,4-thiazepane hydrochloride has surged, driven by their role in optimizing drug candidates. The compound’s CAS number 2413897-09-1 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Its hydrochloride salt form improves solubility, a critical factor for in vivo studies. This aligns with current trends in preclinical research, where solubility and stability are paramount for advancing candidates to clinical trials.

The synthesis of 6,6-difluoro-1,4-thiazepane hydrochloride involves multi-step organic transformations, including ring-closing reactions and fluorination strategies. These methods are often discussed in forums focusing on green chemistry, as researchers seek eco-friendly alternatives to traditional fluorination techniques. The compound’s molecular weight and logP values are also frequently queried, underscoring its importance in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

Beyond pharmaceuticals, 6,6-difluoro-1,4-thiazepane hydrochloride is explored in material science, where its heterocyclic core contributes to the development of advanced polymers. Its thermal stability and electronic properties make it a candidate for organic electronics, a field gaining traction due to the rise of flexible devices. This dual applicability in life sciences and materials engineering positions it as a versatile compound in interdisciplinary research.

Frequently asked questions about CAS No. 2413897-09-1 include its storage conditions, handling precautions, and supplier availability. These queries highlight the practical challenges of working with fluorinated compounds, such as their sensitivity to moisture. Proper analytical characterization via NMR, HPLC, and mass spectrometry is essential to ensure purity, a topic widely covered in quality control discussions.

In summary, 6,6-difluoro-1,4-thiazepane hydrochloride exemplifies the intersection of synthetic chemistry and applied sciences. Its CAS number 2413897-09-1 serves as a gateway to a wealth of research on fluorinated heterocycles, addressing both academic and industrial interests. As innovations in drug design and functional materials evolve, this compound is poised to remain a focal point in scientific exploration.